Cas no 515873-73-1 (Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)-)

• Product Name: Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)-
• CAS No: 515873-73-1
• MF: C₁₉H₁₇ClFN₃O
• MW: 357.8
• CID: 5519385
• PubChem ID: 1314658
• Update Time: 2025-10-30

Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)-
• WAY-325440
• BRD-K04613886-001-01-8
• 515873-73-1
• CBKinase1_003124
• AK-968/41024986
• 3-((4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl)-N-(2-fluorophenyl)benzamide
• 3-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-N-(2-fluorophenyl)benzamide
• AKOS001683060
• 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)benzamide
• G65302
• CBKinase1_015524

• Inchi： 1S/C19H17ClFN3O/c1-12-18(20)13(2)24(23-12)11-14-6-5-7-15(10-14)19(25)22-17-9-4-3-8-16(17)21/h3-10H,11H2,1-2H3,(H,22,25)
• InChI Key： HWWRQDMUCRXOAR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)C1=CC=CC(CN2C(C)=C(Cl)C(C)=N2)=C1

Computed Properties

• Exact Mass: 357.1044180g/mol
• Monoisotopic Mass: 357.1044180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.9Ų

Additional information on Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)-

Comprehensive Overview of Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)- (CAS No. 515873-73-1)

The compound Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)-, identified by its CAS No. 515873-73-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole and fluorophenyl moieties, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key aspects of Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)- is its potential as a biologically active agent. The presence of both chloro and fluoro substituents enhances its reactivity and binding affinity, making it a candidate for drug discovery programs. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, topics frequently searched in academic and industrial databases. The compound's CAS No. 515873-73-1 is often referenced in patents and publications, highlighting its commercial and scientific value.

In the context of agrochemical innovation, this compound is studied for its potential in crop protection. The pyrazole ring is a common scaffold in pesticides, and its incorporation into Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)- suggests possible herbicidal or fungicidal properties. This aligns with growing public interest in sustainable agriculture and eco-friendly pest control, which are hot topics in search engines and AI-driven queries.

The synthesis of Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)- involves multi-step organic reactions, often starting from 3,5-dimethyl-4-chloropyrazole and 2-fluorobenzamide. Detailed protocols are available in chemical literature, catering to the needs of synthetic chemists. The compound's molecular weight, solubility, and stability are critical parameters for its application, frequently queried by professionals in the field.

From a drug development perspective, the fluorophenyl group in Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)- is noteworthy. Fluorine atoms are known to improve bioavailability and metabolic stability, making this compound a promising scaffold for medicinal chemistry. Searches related to fluorinated drugs and structure-activity relationships often intersect with discussions about this molecule.

Environmental and toxicological studies on Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)- are limited but essential for its broader adoption. Regulatory compliance and green chemistry principles are increasingly emphasized, reflecting user concerns about chemical safety and sustainability. These topics are highly searched, underscoring the need for comprehensive data on this compound.

In summary, Benzamide, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-fluorophenyl)- (CAS No. 515873-73-1) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional groups make it a focal point for researchers addressing modern challenges in drug design and crop protection. By aligning with trending search terms and user interests, this overview aims to provide a valuable resource for professionals and enthusiasts alike.